4-hydroxy-4-[(3E,5E,7E,9E,11E,13E,15E)-18-(4-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7,12,16-tetramethyl-2-oxooctadeca-3,5,7,9,11,13,15-heptaen-17-ynyl]-3,5,5-trimethylcyclohex-2-en-1-one
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Overview
Description
4-hydroxy-4-[(3E,5E,7E,9E,11E,13E,15E)-18-(4-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7,12,16-tetramethyl-2-oxooctadeca-3,5,7,9,11,13,15-heptaen-17-ynyl]-3,5,5-trimethylcyclohex-2-en-1-one is a natural product found in Aplidium pliciferum with data available.
Scientific Research Applications
Synthesis and Chemical Transformations
A study by Ito, Etoh, Hagiwara, and Kato (1997) discusses the synthesis of various compounds related to carotenoids, including megastigmatrienones and blumenol-A, utilizing chemical transformations such as 1,4-conjugate dehydrobromination. This research highlights the compound's role in the synthesis of degradation products of carotenoids, which are significant in various biochemical processes and applications (Ito, Etoh, Hagiwara, & Kato, 1997).
Natural Product Isolation and Analysis
Chung, Park, Chun, Kim, and Ahmad (2007) isolated novel compounds from rice hulls of Oryza sativa, including derivatives of the mentioned compound. This demonstrates its presence and relevance in natural products, which is essential for understanding plant biochemistry and potential applications in agriculture and food science (Chung, Park, Chun, Kim, & Ahmad, 2007).
Biocatalytic Oxidation Studies
Litzenburger and Bernhardt (2016) explored the biocatalytic oxidation of carotenoid-derived aroma compounds, including derivatives of the compound . This study offers insights into the enzymatic processes and potential industrial applications in flavor and fragrance development (Litzenburger & Bernhardt, 2016).
Olfactory Research
Kraft and Popaj (2008) conducted research on the olfactory properties of spirocyclic analogs of Iso Gamma. This research provides insights into the sensory applications of these compounds and their potential use in creating fragrances or studying olfaction (Kraft & Popaj, 2008).
Allergenic Activity Studies
Lepoittevin and Karlberg (1994) synthesized a model compound related to this chemical for studying the interaction of terpenes with proteins. This research is significant in understanding the allergenic potential of such compounds and their impact on health (Lepoittevin & Karlberg, 1994).
Properties
CAS No. |
92121-55-6 |
---|---|
Molecular Formula |
C40H52O4 |
Molecular Weight |
596.8 g/mol |
IUPAC Name |
4-hydroxy-4-[(3E,5E,7E,9E,11E,13E,15E)-18-(4-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7,12,16-tetramethyl-2-oxooctadeca-3,5,7,9,11,13,15-heptaen-17-ynyl]-3,5,5-trimethylcyclohex-2-en-1-one |
InChI |
InChI=1S/C40H52O4/c1-28(17-13-18-30(3)21-22-36-32(5)23-34(41)25-38(36,7)8)15-11-12-16-29(2)19-14-20-31(4)37(43)27-40(44)33(6)24-35(42)26-39(40,9)10/h11-20,24,34,41,44H,23,25-27H2,1-10H3/b12-11+,17-13+,19-14+,28-15+,29-16+,30-18+,31-20+ |
InChI Key |
XUKJTNSSWNXSQU-XFULSKPLSA-N |
Isomeric SMILES |
CC1=C(C(CC(C1)O)(C)C)C#C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C(=O)CC2(C(=CC(=O)CC2(C)C)C)O)/C)/C |
SMILES |
CC1=C(C(CC(C1)O)(C)C)C#CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C(=O)CC2(C(=CC(=O)CC2(C)C)C)O)C)C |
Canonical SMILES |
CC1=C(C(CC(C1)O)(C)C)C#CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C(=O)CC2(C(=CC(=O)CC2(C)C)C)O)C)C |
Synonyms |
(6S,3'R)-6,3'-dihydroxy-4,5,7',8'-tetradehydro-7,8-dihydro-beta,beta-carotene-3,8-dione amarouciaxanthin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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